5-(3-Chlorophenyl)-7-phenyl-4-aminopyrrolo[2,3-d]pyrimidine

• Molecular Formula: C18H13ClN4
• Molecular Weight: 320.8 g/mol
• IUPAC Name: 5-(3-chlorophenyl)-7-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C18H13ClN4/c19-13-6-4-5-12(9-13)15-10-23(14-7-2-1-3-8-14)18-16(15)17(20)21-11-22-18/h1-11H,(H2,20,21,22)
• InChI Key: KKYWVNPRFIJNKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C3=C(N=CN=C32)N)C4=CC(=CC=C4)Cl

Description

5-(3-Chlorophenyl)-7-phenyl-4-aminopyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C18H13ClN4 and its molecular weight is 320.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g of 4-(3-chlorophenyl)-1-phenyl-2-amino-3-cyanopyrrole is heated at 180° C. with a spatula tipful of dimethylaminopyridine for 14 h in 10 ml of formamide under a nitrogen atmosphere. After cooling to RT, the mixture is treated with water and the crystals obtained are filtered off, washed with water and dried. After chromatography on silica gel (methylene chloride/methanol 15:1), the product-containing fractions are concentrated, slurried in ether and filtered. 5-(3-Chlorophenyl)-7-phenyl-4-aminopyrrolo[2,3-d]pyrimidine having a melting point of 173°-175° C. is obtained. 1H--NMR (d6 -DMSO): delta (ppm)=6.3 (br. s, 2H), 7.3-7.55 (m, 6H), 7.65(s, 1H), 7.8 (s, 1H), 7.85 (d, 2H), 8.2 (s, 1H).